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Compound of Interest

Compound Name: tert-BUTYL HYPOCHLORITE

Cat. No.: B1582176 Get Quote

Technical Support Center: tert-BUTYL
HYPOCHLORITE
Welcome to the Technical Support Center for tert-BUTYL HYPOCHLORITE (t-BuOCl). This

resource is designed for researchers, scientists, and drug development professionals to ensure

the safe handling and use of this reagent, with a focus on preventing and managing runaway

reactions.

Frequently Asked Questions (FAQs)
Q1: What is tert-BUTYL HYPOCHLORITE and why is it hazardous?

A1: tert-Butyl hypochlorite (t-BuOCl) is a versatile oxidizing and chlorinating agent used in

organic synthesis.[1] It is hazardous due to its high reactivity, thermal instability, and sensitivity

to light. The compound can decompose exothermically, and under certain conditions, this

decomposition can accelerate uncontrollably, leading to a runaway reaction.[2] It is also

corrosive to skin and eyes and flammable.

Q2: What are the primary triggers for a runaway reaction or decomposition?

A2: The primary triggers for decomposition are:

Heat: Overheating or even ambient temperatures above recommended storage conditions

can initiate decomposition.[1] Synthesis procedures often caution to keep the reaction
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temperature below 20°C.[3]

Light: Exposure to light, particularly UV or prolonged daylight, induces rapid exothermic

decomposition.[1][2] This can generate enough heat and gas pressure to burst sealed

containers.[1][2]

Contaminants & Incompatible Materials: It reacts violently with rubber and is incompatible

with strong oxidizing agents.[2][4] Contact with impurities can catalyze decomposition.

Q3: How should tert-BUTYL HYPOCHLORITE be stored?

A3: To maintain stability and prevent decomposition, t-BuOCl should be stored in a tightly

closed, amber glass bottle in a refrigerator (0-10°C), preferably in an explosion-proof unit.[3]

The container should be stored under an inert atmosphere (e.g., nitrogen or argon) to minimize

exposure to air and moisture.[2]

Q4: What are the signs of decomposition or a potential runaway reaction?

A4: Key warning signs include:

An unexpected and rapid increase in reaction temperature.

A noticeable increase in pressure within the reaction vessel.

Gas evolution (bubbling or fizzing).

A color change in the solution.

The sudden boiling of the solvent, even without external heating.[2]

Troubleshooting Guide
Q: My t-BuOCl solution has turned from a pale yellow to a darker yellow/brown. Is it safe to

use? A: A significant color change may indicate decomposition. It is not recommended to use

the reagent. The decomposition products can affect your reaction's outcome and the reagent

itself is less stable. Dispose of it according to the protocol outlined below.
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Q: I've observed a sudden, unexpected temperature spike after adding t-BuOCl to my reaction.

What should I do? A: This is a critical sign of a potential runaway reaction. Immediately follow

the emergency response protocol. This typically involves activating emergency cooling (ice

bath), ensuring the reaction is not in a sealed system to prevent pressure buildup, and

preparing to quench the reaction if the temperature continues to rise uncontrollably. Inform your

lab supervisor and be prepared to evacuate if necessary.

Q: I need to run my reaction at a temperature higher than 20°C. How can I do this safely? A:

Heating t-BuOCl is strongly discouraged as it significantly increases the risk of explosive

decomposition.[2][3] If your chemistry requires elevated temperatures, you must seek an

alternative reagent. If this is not possible, a thorough risk assessment, including calorimetric

studies (e.g., DSC), must be performed on a small scale to understand the thermal hazards

before proceeding. The reaction must be conducted with extreme caution, behind a blast

shield, with continuous monitoring and emergency quenching/cooling capabilities at the ready.

Q: Can I use rubber septa or tubing with t-BuOCl? A: No. tert-Butyl hypochlorite reacts

violently with rubber.[1][2] All apparatus should be assembled with ground-glass joints or

compatible materials like PTFE or Tygon tubing.[2]

Quantitative Data Summary
While a specific Self-Accelerating Decomposition Temperature (SADT) is not readily available

in the literature, the properties and hazard classifications indicate a high potential for thermal

runaway.
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Property Value Notes & References

Boiling Point 77-79.6 °C (171-175 °F)

Distillation is not

recommended as heating to

the boiling point can be

explosive.[3]

Flash Point -10 °C to 8 °C (14-46 °F) Highly flammable liquid.

Decomposition Products Acetone and Methyl Chloride

Decomposition is exothermic

and can lead to pressure

buildup.[1][2]

Recommended Storage Temp. 0 - 10 °C
Must be refrigerated in a dark,

inert atmosphere.[3]

Recommended Max. Reaction

Temp.
< 20 °C

Based on synthesis protocols

to avoid vigorous

decomposition.[3]

Incompatible Materials

Rubber, Strong Oxidizing

Agents, Cellulose-based

absorbents

Reacts violently with rubber.[1]

[2]

SADT Not Reported

Classified as a self-heating

substance (H251), indicating a

low SADT.[5] Extreme caution

is advised.

Visualized Workflows and Pathways
Diagram 1: Decomposition Triggers
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(t-BuOCl)

Exothermic
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Acetone + Methyl Chloride
+ Heat + Gas (Pressure)

Generates
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(>20°C or Overheating)

Light
(UV, Sunlight)
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Signs of Runaway Detected
(Temp Spike, Gas, Pressure)

1. Apply Emergency Cooling
(Ice Bath)

2. Ensure System is Vented
(Do NOT use a sealed system)

3. Alert Supervisor &
Nearby Personnel

Is Temperature
Stabilizing?

Continue Monitoring
From a Safe Distance

  Yes  

4. Prepare to Quench
(Have quencher ready)

  No  

5. Add Quenching Agent
SLOWLY via cannula/pump

EVACUATE AREA
Contact Emergency Services

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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